Cas no 103224-01-7 (Carbamic acid,(2-chloro-1-oxopropyl)-, 1,1-dimethylethyl ester (9CI))

Carbamic acid,(2-chloro-1-oxopropyl)-, 1,1-dimethylethyl ester (9CI) structure
103224-01-7 structure
Product Name:Carbamic acid,(2-chloro-1-oxopropyl)-, 1,1-dimethylethyl ester (9CI)
CAS No:103224-01-7
MF:C8H14ClNO3
MW:207.654661655426
CID:125543
Update Time:2024-01-25

Carbamic acid,(2-chloro-1-oxopropyl)-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,(2-chloro-1-oxopropyl)-, 1,1-dimethylethyl ester (9CI)
    • Carbamic acid, (2-chloro-1-oxopropyl)-, 1,1-dimethylethyl ester (9CI)
    • Inchi: 1S/C8H14ClNO3/c1-5(9)6(11)10-7(12)13-8(2,3)4/h5H,1-4H3,(H,10,11,12)
    • InChI Key: LTRCJEQZKDZMFW-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)NC(=O)C(Cl)C

Computed Properties

  • Exact Mass: 207.06632
  • Monoisotopic Mass: 207.066
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.4A^2

Experimental Properties

  • Density: 1.142±0.06 g/cm3(Predicted)
  • PSA: 55.4
  • pka: 7.55±0.46(Predicted)
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